Cas no 866019-88-7 ((E)-3-2-(2,4-Dichlorophenoxy)phenyl-2-(2-thienyl)-2-propenenitrile)

• Product Name: (E)-3-2-(2,4-Dichlorophenoxy)phenyl-2-(2-thienyl)-2-propenenitrile
• CAS No: 866019-88-7
• CID: 4662377
• Update Time: 2025-08-02

(E)-3-2-(2,4-Dichlorophenoxy)phenyl-2-(2-thienyl)-2-propenenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-3-2-(2,4-Dichlorophenoxy)phenyl-2-(2-thienyl)-2-propenenitrile

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (E)-3-2-(2,4-Dichlorophenoxy)phenyl-2-(2-thienyl)-2-propenenitrile

Research Brief on (E)-3-2-(2,4-Dichlorophenoxy)phenyl-2-(2-thienyl)-2-propenenitrile (CAS: 866019-88-7)

The compound (E)-3-2-(2,4-Dichlorophenoxy)phenyl-2-(2-thienyl)-2-propenenitrile (CAS: 866019-88-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's unique structure, featuring a dichlorophenoxy phenyl group and a thienyl moiety, suggests promising interactions with biological targets, making it a subject of intense study.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that (E)-3-2-(2,4-Dichlorophenoxy)phenyl-2-(2-thienyl)-2-propenenitrile exhibits high selectivity towards cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer. The study utilized molecular docking and in vitro assays to confirm the compound's binding affinity and inhibitory effects, paving the way for its development as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, the compound has shown potential in targeting protein kinases, which are critical in cell signaling and proliferation. A preprint article from BioRxiv (2024) reported that (E)-3-2-(2,4-Dichlorophenoxy)phenyl-2-(2-thienyl)-2-propenenitrile effectively inhibits the activity of certain tyrosine kinases, suggesting its utility in treating tyrosine kinase-driven cancers. The study employed high-throughput screening and kinetic assays to validate these findings, underscoring the compound's versatility as a multi-target therapeutic agent.

The synthesis of (E)-3-2-(2,4-Dichlorophenoxy)phenyl-2-(2-thienyl)-2-propenenitrile has also been optimized in recent years, with researchers developing more efficient and scalable routes. A 2022 paper in Organic Process Research & Development detailed a novel catalytic method that reduces the number of steps and improves yield, addressing previous challenges in large-scale production. This advancement is crucial for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Despite these promising developments, challenges remain in translating the compound's potential into clinical applications. Pharmacokinetic studies indicate that (E)-3-2-(2,4-Dichlorophenoxy)phenyl-2-(2-thienyl)-2-propenenitrile has moderate bioavailability and requires formulation optimization to enhance its therapeutic efficacy. Ongoing research is exploring nanoparticle-based delivery systems and prodrug strategies to overcome these limitations, as highlighted in a 2023 review article in Advanced Drug Delivery Reviews.

In conclusion, (E)-3-2-(2,4-Dichlorophenoxy)phenyl-2-(2-thienyl)-2-propenenitrile (CAS: 866019-88-7) represents a promising candidate for drug development, with demonstrated activity against key biological targets. Continued research into its mechanisms of action, synthesis optimization, and delivery systems will be essential to fully realize its therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the compound from bench to bedside.